N-[2-(4-chlorophenyl)-2-oxoethyl]-4-biphenylcarboxamide

• IUPAC Name: N-[2-(4-chlorophenyl)-2-oxoethyl]-4-phenylbenzamide
• InChI: InChI=1S/C21H16ClNO2/c22-19-12-10-17(11-13-19)20(24)14-23-21(25)18-8-6-16(7-9-18)15-4-2-1-3-5-15/h1-13H,14H2,(H,23,25)
• InChI Key: WHLMQGIMSUMKRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NCC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H16ClNO2
• Molecular Weight: 349.8 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves multiple steps, including reactions under specific conditions to achieve the desired chemical structure. For example, a study by Demir et al. (2016) detailed the synthesis and characterization of a closely related compound, 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide, using X-ray diffraction, IR, NMR, and UV-Vis spectra. The synthesis process is carefully designed to ensure the correct formation of the compound's structure, including the chlorophenyl and biphenyl groups, as well as the carboxamide moiety (Demir et al., 2016).

Molecular Structure Analysis

The molecular structure of N-[2-(4-chlorophenyl)-2-oxoethyl]-4-biphenylcarboxamide has been analyzed through various spectroscopic and crystallographic techniques. The crystal structure analysis reveals insights into the compound's geometry, bond lengths, and angles, contributing to understanding its stability and reactivity. Studies utilizing DFT calculations and X-ray diffraction methods have been instrumental in elucidating the molecular structure and comparing calculated geometries with experimental data (Demir et al., 2016).

Chemical Reactions and Properties

This compound's reactivity has been explored through various chemical reactions, including its behavior under different conditions and its interaction with other chemicals. The compound's functional groups, such as the carboxamide and chlorophenyl groups, play a crucial role in its chemical properties and reactions. Research into these aspects provides valuable information for potential applications in material science and pharmaceuticals.

Physical Properties Analysis

The physical properties of this compound, including melting point, solubility, and crystalline structure, are crucial for its application and handling. These properties are determined through experimental methods and have implications for the compound's stability, storage, and use in various applications.

Chemical Properties Analysis

The chemical properties of this compound, such as acidity, basicity, and reactivity towards various reagents, are essential for understanding its potential uses and interactions with other substances. Studies focusing on these properties help in exploring the compound's applications in chemical synthesis and material science.

• Demir, S., Sarıoğlu, A. O., Güler, S., Dege, N., & Sönmez, M. (2016). Synthesis, crystal structure analysis, spectral IR, NMR UV-Vis investigations, NBO and NLO of 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide with use of X-ray diffractions studies along with DFT calculations. Journal of Molecular Structure, 1118, 316-324. Link to paperThis overview provides a glimpse into the complex and multifaceted study of this compound, highlighting the importance of synthesis, molecular structure, and property analyses in understanding and applying this compound.